Cas no 890849-28-2 (tert-butyl 3-(2-oxoethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-oxoethyl)pyrrolidine-1-carboxylate
• CAS No: 890849-28-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD11977329
• CID: 706910
• PubChem ID: 53415273
• Update Time: 2025-04-19

tert-butyl 3-(2-oxoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 3-(2-oxoethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(2-oxoethyl)pyrrolidine-1-carboxylate
• tert-butyl 3-(formylmethyl)pyrrolidine-1-carboxylate
• 3-(2-oxoethyl)-1-pyrrolidinecarboxylic acid tert-butyl ester
• 1-Boc-3-(formylmethyl)pyrrolidine
• A843066
• tert-butyl 3-(2-oxidanylideneethyl)pyrrolidine-1-carboxylate
• SB50294
• 1-Pyrrolidinecarboxylicacid,3-(2-oxoethyl)-,1,1-dimethylethyl ester
• F1913-6929
• SCHEMBL1899642
• XPZCYZRSVIZGRM-UHFFFAOYSA-N
• MFCD11977329
• Z1445951318
• (S)-tert-Butyl 3-(2-oxoethyl)pyrrolidine-1-carboxylate
• 890849-28-2
• AKOS023563862
• EN300-112652
• DTXSID10697021
• TERT-BUTYL3-(2-OXOETHYL)PYRROLIDINE-1-CARBOXYLATE

• MDL： MFCD11977329
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-6-4-9(8-12)5-7-13/h7,9H,4-6,8H2,1-3H3
• InChI Key： XPZCYZRSVIZGRM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC=O)C1)=O

Computed Properties

• Exact Mass: 213.136
• Monoisotopic Mass: 213.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 299.9±13.0 °C at 760 mmHg
• Flash Point: 135.2±19.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 3-(2-oxoethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)